Cas no 6625-20-3 (Sancycline Hydrochloride)

• Product Name: Sancycline Hydrochloride
• CAS No: 6625-20-3
• MF: C₂₁H₂₃ClN₂O₇
• MW: 450.869525194168
• CID: 826478
• PubChem ID: 54712662
• Update Time: 2025-11-02

Sancycline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Sancycline Hydrochloride
• Sancycline Hydrochlo
• 2-Naphthacenecarboxamide, 4-dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, hydrochloride
• 6-Demethyl-6-deoxytetracycline hydrochloride
• NSC 51812
• [4S-(4alpha,4aalpha,5aalpha,12aalpha)]-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride
• SCHEMBL4958990
• 6625-20-3
• VF3C9QZ7LF
• Sancycline (hydrochloride)
• (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, monohydrochloride, [4S-(4.alpha.,4a.alpha.,5a.alpha.,12a.alpha.)]-
• NSC51812
• HY-17466A
• UNII-VF3C9QZ7LF
• LHSXMMDHGGLDHR-UMHLFFKUSA-N
• G70283
• 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, hydrochloride
• 6625-20-3 (HCl)
• Sancycline HCl
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, monohydrochloride, (4S,4aS,5aR,12aS)-
• CHEMBL1968980
• NSC-51812
• DA-57649
• Q27291794
• AKOS040750867
• Sancyclinehydrochloride
• CS-0066898
• (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride

• Inchi： 1S/C21H22N2O7.ClH/c1-23(2)15-10-7-9-6-8-4-3-5-11(24)12(8)16(25)13(9)18(27)21(10,30)19(28)14(17(15)26)20(22)29;/h3-5,9-10,15,24-25,28,30H,6-7H2,1-2H3,(H2,22,29);1H/t9-,10-,15-,21-;/m0./s1
• InChI Key： CIJFGLCHAOVWRZ-QKYUADJBSA-N
• SMILES： Cl.O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C=CC=C(C=3C(=C1C2=O)O)O)N(C)C)=O)O

Computed Properties

• Exact Mass: 450.11900
• Monoisotopic Mass: 450.1193788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 892
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Melting Point: 0.22 °C (decomposition)
• PSA: 161.39000
• LogP: 1.62290

Sancycline Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines

Additional information on Sancycline Hydrochloride

Exploring Sancycline Hydrochloride (CAS No. 6625-20-3): Properties, Applications, and Market Insights

Sancycline Hydrochloride (CAS No. 6625-20-3) is a semi-synthetic tetracycline derivative with broad-spectrum antimicrobial activity. As a hydrochloride salt form, it offers improved solubility and stability compared to its free base counterpart. This compound has garnered significant attention in pharmaceutical research due to its unique structural modifications that enhance bioavailability and reduce side effects commonly associated with traditional tetracyclines.

The molecular structure of Sancycline HCl features a naphthacene core with strategically positioned functional groups that contribute to its enhanced pharmacological profile. Researchers have particularly focused on its improved blood-brain barrier penetration, making it a promising candidate for treating central nervous system infections. Current studies also explore its potential in managing antibiotic-resistant bacterial strains, a critical concern in modern healthcare systems worldwide.

In pharmaceutical formulations, Sancycline Hydrochloride demonstrates superior stability across various pH ranges, a property that significantly extends shelf life and maintains potency. The hydrochloride salt form (CAS 6625-20-3) typically appears as a bright yellow crystalline powder with characteristic fluorescence under UV light, aiding in analytical identification and quality control processes.

The mechanism of action for Sancycline HCl involves inhibition of bacterial protein synthesis through reversible binding to the 30S ribosomal subunit. This mechanism, while similar to other tetracyclines, shows enhanced specificity in Sancycline Hydrochloride, resulting in reduced impact on human gut microbiota—a key consideration in antibiotic therapy today. Research suggests this property may contribute to lower incidence of antibiotic-associated diarrhea compared to earlier generation tetracyclines.

Recent advancements in Sancycline research have explored its potential anti-inflammatory properties beyond antimicrobial effects. Studies indicate possible applications in dermatological conditions, particularly acne vulgaris and rosacea, where both antibacterial and anti-inflammatory actions provide dual therapeutic benefits. These findings align with growing consumer demand for multifunctional skincare ingredients with clinical backing.

Manufacturing processes for Sancycline Hydrochloride (CAS 6625-20-3) have evolved to incorporate green chemistry principles, reducing environmental impact while maintaining high purity standards. The current synthetic routes emphasize atom economy and minimize hazardous byproducts, addressing sustainability concerns in pharmaceutical production. These improvements have made Sancycline HCl more accessible for research and development purposes.

Analytical characterization of Sancycline Hydrochloride typically employs HPLC-UV methods with detection wavelengths optimized for its unique chromophore. The compound's distinct spectral properties facilitate quality control in pharmaceutical preparations. Recent method developments have focused on rapid UPLC techniques to support the growing demand for high-throughput analysis in drug development pipelines.

The global market for Sancycline HCl reflects increasing interest in next-generation tetracycline analogs. Pharmaceutical companies are investing in clinical trials to expand approved indications beyond traditional antibacterial uses. Current research explores potential applications in periodontal disease, ocular infections, and even certain parasitic infections, demonstrating the versatility of this compound.

Storage and handling of Sancycline Hydrochloride (CAS 6625-20-3) require protection from light and moisture to maintain stability. Standard pharmaceutical grade material typically has specifications including ≥98% purity by HPLC, with strict limits on related substances. These quality parameters ensure consistency in both research and formulation applications.

Emerging trends in Sancycline research include nanoparticle formulations to enhance delivery and targeted action. Such advancements address current challenges in antibiotic therapy, particularly the need for precise dosing and reduced systemic exposure. These innovations position Sancycline Hydrochloride as a frontrunner in the development of smarter antimicrobial agents.

Comparative studies between Sancycline HCl and other tetracycline derivatives highlight its favorable pharmacokinetic profile, including extended half-life and improved tissue penetration. These characteristics make it particularly valuable for once-daily dosing regimens, improving patient compliance—a critical factor in antimicrobial treatment success.

The intellectual property landscape surrounding Sancycline Hydrochloride continues to evolve, with new patents covering formulation technologies and method-of-use claims. This active patent environment stimulates innovation while ensuring quality standards in commercial products containing this active pharmaceutical ingredient.

Future directions for Sancycline research may explore its potential in combination therapies, particularly with other antimicrobial agents to combat resistance. The scientific community remains particularly interested in its possible role in addressing the global challenge of antimicrobial resistance, a priority area identified by health organizations worldwide.

As regulatory agencies continue to evaluate Sancycline Hydrochloride (CAS 6625-20-3) for various indications, the compound's safety profile remains a key focus. Current data suggests favorable tolerability compared to earlier tetracyclines, with reduced phototoxicity and lower incidence of gastrointestinal disturbances—factors that significantly impact patient quality of life during treatment.

The development of Sancycline HCl represents an important milestone in tetracycline chemistry, demonstrating how structural modifications can improve upon nature's blueprint. This approach continues to inspire medicinal chemists working to develop the next generation of antimicrobial agents with enhanced efficacy and safety profiles.